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Compound of Interest

Compound Name: Osthole-d3

Cat. No.: B15581138 Get Quote

Essential Safety and Handling Guide for
Osthole-d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Osthole-d3. The following procedures are designed

to ensure the safe handling, storage, and disposal of this compound while maintaining its

isotopic integrity.

Personal Protective Equipment (PPE)
When handling Osthole-d3, it is essential to use appropriate personal protective equipment to

minimize exposure and ensure personal safety.[1][2][3] The recommended PPE includes:

Eye and Face Protection: Chemical safety glasses or goggles that meet ANSI Z87.1

standards are required.[4] For operations with a risk of splashing, a face shield should be

worn in addition to safety glasses or goggles.[4][5]

Hand Protection: Chemically resistant gloves, such as disposable nitrile gloves, should be

worn.[5] It is crucial to inspect gloves for any signs of degradation or puncture before use.

Body Protection: A standard laboratory coat should be worn to protect against accidental

spills.[4] Ensure the lab coat is buttoned and fits properly.

Footwear: Closed-toe shoes must be worn in the laboratory at all times.[4]
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Handling and Storage Procedures
Osthole-d3, like many deuterated compounds, is susceptible to isotopic dilution through

hydrogen-deuterium (H-D) exchange with atmospheric moisture.[6][7] Therefore, specific

handling and storage procedures are necessary to maintain its isotopic purity.

Handling:

Inert Atmosphere: Whenever possible, handle Osthole-d3 under a dry, inert atmosphere

such as nitrogen or argon to prevent the absorption of moisture.[6][7]

Temperature Acclimatization: Before opening, allow the container to equilibrate to room

temperature to prevent condensation from forming inside.[6][7]

Avoid Inhalation and Contact: While Osthole itself is not classified as hazardous, it is good

laboratory practice to avoid inhaling dust or allowing the compound to come into contact with

skin or eyes.[8]

Weighing: If weighing is required, do so in a controlled environment with minimal exposure to

the atmosphere.

Storage:

Container: Keep the compound in its original, tightly sealed container. Single-use ampoules

are ideal for minimizing contamination.[6]

Conditions: Store in a cool, dry, and well-ventilated place, away from light and moisture.[6][7]

[9] Refrigeration (2-8 °C) is suitable for short-term storage, while long-term storage may

require freezing (-20 °C or -80 °C).[6]

Disposal Plan
Dispose of Osthole-d3 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Unused material should be treated as

chemical waste. Do not dispose of it down the drain or in the regular trash.
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The following table summarizes key safety information for Osthole, the parent compound of

Osthole-d3. Note that the toxicological properties of Osthole-d3 have not been thoroughly

investigated, and it should be handled with the same care as the parent compound.

Property Value Reference

Acute Oral Toxicity (LD50, Rat) 2,905 mg/kg [8]

Acute Intraperitoneal Toxicity

(LD50, Mouse)
190 mg/kg [8]

Skin Irritation No irritant effect [8]

Eye Irritation No irritating effect [8]

Sensitization No sensitizing effects known [8]

Experimental Workflow
The following diagram illustrates a typical workflow for handling Osthole-d3 in a laboratory

setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15581138?utm_src=pdf-body
https://www.benchchem.com/product/b15581138?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/19195m.pdf
https://cdn.caymanchem.com/cdn/msds/19195m.pdf
https://cdn.caymanchem.com/cdn/msds/19195m.pdf
https://cdn.caymanchem.com/cdn/msds/19195m.pdf
https://cdn.caymanchem.com/cdn/msds/19195m.pdf
https://www.benchchem.com/product/b15581138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage & Disposal

Receive and Log Osthole-d3

Acclimatize Container to Room Temperature

Transfer to Inert Atmosphere (e.g., Glovebox)

Weigh Desired Amount

Proceed with caution

Dissolve in Appropriate Solvent

Perform Experiment

Store Unused Material in Tightly Sealed Container

After experiment

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: General workflow for handling Osthole-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15581138?utm_src=pdf-body-img
https://www.benchchem.com/product/b15581138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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